PSB-SB-1203

Cannabinoid Receptor Pharmacology Functional Selectivity Polypharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H30O4
Molecular Weight 394.5 g/mol
Cat. No. B15618293
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePSB-SB-1203
Molecular FormulaC25H30O4
Molecular Weight394.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H30O4/c1-4-5-6-9-12-25(2,3)19-15-22(27)20-14-18(24(28)29-23(20)16-19)13-17-10-7-8-11-21(17)26/h7-8,10-11,14-16,26-27H,4-6,9,12-13H2,1-3H3
InChIKeyXBZIGRIVQPZHKB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PSB-SB-1203: A Dual CB1 Antagonist/CB2 Agonist Coumarin for Cannabinoid Receptor Polypharmacology Research


PSB-SB-1203 (Compound 25b) is a synthetic 7-alkyl-3-benzylcoumarin that functions as a dual cannabinoid receptor ligand—blocking CB1 while activating CB2 [1]. Its core scaffold belongs to a versatile coumarin class capable of yielding potent and selective cannabinoid receptor modulators through fine-tuning of substitution patterns [2]. Additionally, PSB-SB-1203 acts as a potent antagonist at the orphan receptor GPR55 (IC50 0.261 μM) [3], distinguishing it from single-target cannabinoid probes and providing a multi-target pharmacological profile relevant to obesity, cancer, and neuroinflammatory research.

Dual CB1 antagonist / CB2 agonist for pathway polypharmacology studies
Includes GPR55 antagonism for orphan receptor signaling research
Coumarin scaffold suitable for SAR and chemotype diversification

Why PSB-SB-1203 Cannot Be Substituted by Other In-Class Cannabinoid Ligands


Cannabinoid receptor ligands within the 7-alkyl-3-benzylcoumarin family exhibit profoundly divergent functional selectivity profiles despite sharing a common core scaffold. Subtle modifications—such as the nature of the 7-alkyl substituent or the 5-hydroxy versus 5-methoxy group—can switch a compound from a selective CB1 antagonist (PSB-SB-1201, Ki 0.022 μM) to a dual CB1/CB2 agonist (PSB-SB-1202) or a selective CB2 agonist (PSB-SB-1204) [1]. PSB-SB-1203 uniquely combines CB1 blockade (Ki 0.244 μM) with CB2 activation (EC50 0.054 μM) and GPR55 antagonism (IC50 0.261 μM) [2][3]. This specific polypharmacology cannot be recapitulated by any other single compound in the series, making indiscriminate substitution scientifically invalid for experiments requiring simultaneous CB1 antagonism, CB2 agonism, and GPR55 blockade.

PSB-SB-1201 is a selective CB1 antagonist lacking CB2 agonism — dual CB1/CB2 opposition cannot be recapitulated.
PSB-SB-1202 acts as a dual CB1/CB2 agonist, not CB1 antagonist — functional opposition at CB1 is absent.
PSB-SB-1204 is a selective CB2 agonist with negligible CB1 affinity and no GPR55 modulation reported.

PSB-SB-1203 Quantitative Evidence: Comparative Pharmacological Data for Procurement Decision-Making


Unique CB1 Antagonist / CB2 Agonist Functional Selectivity Versus Series Analogs PSB-SB-1201, PSB-SB-1202, and PSB-SB-1204

In radioligand binding and cAMP accumulation assays conducted within a single study, PSB-SB-1203 (25b) is the only compound in the 7-alkyl-3-benzylcoumarin series that simultaneously blocks CB1 receptors (Ki 0.244 μM) and activates CB2 receptors (Ki 0.210 μM, EC50 0.054 μM). By contrast, PSB-SB-1201 (19a) is a selective CB1 antagonist (Ki 0.022 μM) with no reported CB2 agonism; PSB-SB-1202 (21a) is a dual CB1/CB2 full agonist (CB1 Ki 0.032 μM, EC50 0.056 μM; CB2 Ki 0.049 μM, EC50 0.014 μM); and PSB-SB-1204 (27b) is a selective CB2 agonist (CB1 Ki 1.59 μM; CB2 Ki 0.068 μM, EC50 0.048 μM) [1].

CB1/CB2 Selectivity vs Series
Head-to-head
Only PSB-SB-1203 combines CB1 antagonism (Ki 0.244 μM) with CB2 agonism (EC50 0.054 μM); analogs are single-function or dual agonist.
Unique functional selectivity for concurrent CB1 block and CB2 activation.
Radioligand binding and cAMP assays in CHO cells expressing human CB1/CB2.
Cannabinoid Receptor Pharmacology Functional Selectivity Polypharmacology

GPR55 Antagonism Potency: PSB-SB-1203 Versus the Reference GPR55 Antagonist PSB-SB-487

In β-arrestin recruitment assays, PSB-SB-1203 inhibited GPR55 with an IC50 of 0.261 μM, making it one of the two most potent GPR55 antagonists within the coumarin series, alongside PSB-SB-487 (IC50 0.113 μM) [1]. However, PSB-SB-487 exhibits weak CB1 antagonism (Ki 1,170 nM) and partial CB2 agonism (Ki 292 nM) [2], whereas PSB-SB-1203 maintains substantially higher CB1 affinity (Ki 244 nM) and more potent CB2 agonism (EC50 54 nM). This differentiates PSB-SB-1203 as a balanced triple-target ligand (CB1 antagonist, CB2 agonist, GPR55 antagonist), while PSB-SB-487 is primarily a GPR55 antagonist with ancillary CB activity.

GPR55 Potency vs PSB-SB-487
Head-to-head
GPR55 IC50 0.261 μM (PSB-SB-1203) vs 0.113 μM (PSB-SB-487); CB1 affinity 4.8-fold stronger, CB2 potency 5.4-fold stronger.
Balanced triple-target ligand vs GPR55-predominant tool; supports polypharmacology.
β-arrestin GPR55 assay; CB1/CB2 CHO cell assays.
GPR55 Antagonism Orphan GPCR Coumarin Scaffold

Scaffold-Dependent Polypharmacology: PSB-SB-1203 Versus Non-Coumarin Dual CB2 Agonist/CB1 Antagonists GW405833 and AM1710

Compounds GW405833 and AM1710, representing indole and cannabilactone (benzo[c]chromenone) scaffolds respectively, have been identified as dual CB2 agonists and CB1 antagonists [1]. GW405833 shows extreme CB2 selectivity (CB2 Ki 3.92 nM; CB1 Ki 4,772 nM; ~1,200-fold selectivity) [2], while AM1710 exhibits moderate selectivity (CB2 Ki 6.7 nM; CB1 Ki 360 nM; ~54-fold selectivity) [3]. PSB-SB-1203, by comparison, possesses balanced CB1/CB2 affinity (ratio ~1.2) with opposing functional efficacies, and adds GPR55 antagonism not reported for GW405833 or AM1710. While GW405833 and AM1710 have more potent CB2 agonism, their extreme CB2 selectivity or differing CB1 antagonism mechanisms (non-competitive for GW405833) yield a distinct pharmacological signature.

Scaffold vs GW405833/AM1710
Cross-study comparable
PSB-SB-1203 balanced CB1/CB2 affinity (~1.2 ratio), with GPR55; GW405833 ~1217-fold CB2-selective, AM1710 ~54-fold CB2-selective, neither report GPR55.
Fills coumarin chemotype niche not covered by indole/cannabilactone scaffolds.
Binding across independent studies; GPR55 assayed only for PSB-SB-1203.
Scaffold Comparison CB2 Agonist/CB1 Antagonist Chemical Diversity

Structure-Activity Relationship: The 7-(2-Methyloct-2-yl) Substituent as a Key Determinant of the Unique Polypharmacology

Within the 7-alkyl-3-benzylcoumarin series, variation of the 7-position alkyl group dramatically alters receptor selectivity and efficacy. PSB-SB-1203 bears a 7-(2-methyloct-2-yl) substituent, conferring a dual CB1 antagonist/CB2 agonist profile. The closely related analog PSB-SB-487 (7-(1,1-dimethyloctyl)) instead yields a primarily GPR55 antagonist profile with weak CB1/CB2 ancillary activity [1]. Meanwhile, PSB-SB-1204 (7-(1-butylcyclopentyl)) produces a selective CB2 agonist profile with negligible CB1 affinity (Ki 1.59 μM). This demonstrates that the branched 2-methyloct-2-yl group of PSB-SB-1203 is a critical structural feature enabling the balanced triple-target activity, and cannot be mimicked by linear dimethyloctyl or cycloalkyl substitutions [2].

7-Alkyl Substituent SAR
Class-level inference
7-(2-methyloct-2-yl) group uniquely enables triple-target activity; linear dimethyloctyl or cycloalkyl variants shift to GPR55-predominant or lose CB1/CB2 opposition.
Non-interchangeable structural determinant; substitution alters pharmacology.
SAR derived from Rempel et al. 2012, 2013 coumarin series.
Coumarin SAR 7-Alkyl Substitution Polypharmacology

Clinical Relevance: CB1 Antagonism for Obesity and CB2 Agonism for Cancer — A Dual Indication Rationale

PSB-SB-1203 has been specifically highlighted as 'promising for research of obesity and cancers' in both the primary literature and authoritative databases [1]. The CB1 antagonist component is relevant to obesity and metabolic disorders, analogous to the clinically validated but centrally-acting CB1 antagonist rimonabant (Ki ~2 nM at CB1), though rimonabant was withdrawn due to psychiatric side effects mediated by central CB1 blockade [2]. The CB2 agonist component is relevant to cancer, as CB2 activation has been implicated in anti-proliferative and anti-inflammatory pathways in various tumor models. PSB-SB-1203 thus offers a single-molecule tool to investigate whether peripheral CB1 antagonism coupled with CB2 agonism can achieve metabolic benefits while avoiding CNS-mediated adverse effects.

Disease-Model Research Context
Supporting evidence
Highlighted as tool for obesity and cancer research; combines CB1 antagonist component (metabolic models) and CB2 agonist (tumor models). No in vivo data reported.
Supports dual-indication polypharmacology research; in vivo validation lacking.
Preclinical in vitro characterization; rimonabant comparator for CB1, no CB2 agonism.
Obesity Cancer Dual Indication

PSB-SB-1203: Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence


Dual CB1/CB2 Mechanism-of-Action Studies in Neuroinflammation and Metabolic Disorders

PSB-SB-1203 is the only compound within the 7-alkyl-3-benzylcoumarin series that concurrently blocks CB1 and activates CB2 [1]. This makes it uniquely suited for in vitro and ex vivo experiments designed to dissect the individual contributions of CB1 antagonism and CB2 agonism in neuroinflammatory or metabolic signaling pathways, without requiring a combination of two separate tool compounds that would introduce pharmacokinetic confounds in downstream in vivo work.

GPR55-CB1-CB2 Triple-Target Polypharmacology Screening and Target Deconvolution

With confirmed GPR55 antagonism (IC50 0.261 μM) alongside CB1/CB2 modulation [2], PSB-SB-1203 serves as a valuable probe in chemogenomic screening panels aimed at identifying the relative contribution of GPR55 versus classical cannabinoid receptors in L-α-lysophosphatidylinositol (LPI)-mediated signaling, cancer cell proliferation, or inflammatory cytokine release.

Coumarin Scaffold-Based Medicinal Chemistry and SAR Expansion Programs

PSB-SB-1203 represents a critical SAR reference compound due to its 7-(2-methyloct-2-yl) substitution pattern, which confers the unique triple-target profile not observed with other 7-alkyl variants [1][3]. Medicinal chemistry teams pursuing cannabinoid receptor polypharmacology can use PSB-SB-1203 as a benchmark to evaluate how modifications to the 5-hydroxy, 3-(2-hydroxybenzyl), or 7-alkyl positions alter receptor selectivity and functional efficacy.

Reference Standard for Differentiating Coumarin-Based CB Modulators from Indole and Cannabilactone Chemotypes

When building or curating a cannabinoid-focused compound library, PSB-SB-1203 fills a chemotype gap distinct from indole-based (GW405833) and cannabilactone-based (AM1710) dual CB2 agonist/CB1 antagonists [4]. Its unique combination of balanced CB1/CB2 affinity ratio (~1.2), functional opposition, and GPR55 activity [2] provides scaffold diversity critical for hit identification and target validation campaigns across the endocannabinoid system.

Application
Selection Property
Validation Focus
CB1/CB2 signaling pathway dissection in neuroinflammation models
Dual CB1 antagonist/CB2 agonist profile
CB2-mediated anti-inflammatory pathways vs CB1-mediated side-effect pathways
GPR55-CB1-CB2 polypharmacology screening
Triple-target (CB1/CB2/GPR55) activity
Deconvolution of GPR55 vs classical cannabinoid receptor contributions
Coumarin SAR and medicinal chemistry reference
7-(2-methyloct-2-yl) substitution pattern
Receptor selectivity benchmarking against other 7-alkyl variants
Cannabinoid chemotype library diversification
Coumarin scaffold with balanced CB1/CB2 affinity
Scaffold differentiation from indole/cannabilactone classes
Quote Request

Request a Quote for PSB-SB-1203

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.